Cas no 886933-79-5 (2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide)

• Product Name: 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide
• CAS No: 886933-79-5
• MF: C₁₇H₂₀N₂O₂S₂
• MW: 348.482901573181
• CID: 5477118
• Update Time: 2025-06-11

2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-ethylsulfanylbenzoyl)amino]-N,4,5-trimethylthiophene-3-carboxamide
• 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide

• Inchi： 1S/C17H20N2O2S2/c1-5-22-13-8-6-12(7-9-13)15(20)19-17-14(16(21)18-4)10(2)11(3)23-17/h6-9H,5H2,1-4H3,(H,18,21)(H,19,20)
• InChI Key： QYWJYVJHWQPBPD-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=C(SCC)C=C2)SC(C)=C(C)C=1C(NC)=O

Additional information on 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide

2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 886933-79-5): A Comprehensive Overview

2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 886933-79-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, an ethylsulfanyl group, and a benzamido moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiophene ring is a five-membered aromatic heterocycle that is widely used in the design of bioactive molecules due to its ability to modulate various biological targets. The presence of the ethylsulfanyl group (EtS) enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The benzamido moiety is known for its ability to form hydrogen bonds, which can be crucial for interactions with protein targets.

Recent studies have explored the potential of 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer cell survival and proliferation.

The pharmacokinetic properties of 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide have also been studied extensively. Its high lipophilicity and low molecular weight contribute to favorable absorption and distribution characteristics. However, like many small molecules, it may face challenges related to metabolism and excretion. Researchers are actively working on optimizing these properties to enhance its therapeutic index and reduce potential side effects.

One of the key advantages of 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide is its synthetic accessibility. The compound can be synthesized through a series of well-established chemical reactions, making it amenable to large-scale production for preclinical and clinical studies. This synthetic flexibility also allows for the introduction of structural modifications to fine-tune its biological activities and pharmacological properties.

In conclusion, 2-4-(ethylsulfanyl)benzamido-N,4,5-trimethylthiophene-3-carboxamide (CAS No. 886933-79-5) represents a promising lead compound in the development of new therapeutic agents for inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing medical treatments in these areas.